Cas no 1213519-86-8 (5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester)

5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester structure
1213519-86-8 structure
Product Name:5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester
CAS No:1213519-86-8
MF:C12H15NO4
MW:237.251803636551
CID:1006712
PubChem ID:91757348
Update Time:2025-04-20

5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester
    • 1213519-86-8
    • 1,3-DIMETHYL 5-[(1S)-1-AMINOETHYL]BENZENE-1,3-DICARBOXYLATE
    • Inchi: 1S/C12H15NO4/c1-7(13)8-4-9(11(14)16-2)6-10(5-8)12(15)17-3/h4-7H,13H2,1-3H3/t7-/m0/s1
    • InChI Key: AETFCPJJGSTTHP-ZETCQYMHSA-N
    • SMILES: O(C)C(C1C=C(C(=O)OC)C=C(C=1)[C@H](C)N)=O

Computed Properties

  • Exact Mass: 237.10010796g/mol
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 78.6Ų
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